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Compound of Interest

Compound Name: (Rac)-GSK547

Cat. No.: B15583186

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Rac)-GSK547 is a potent and selective inhibitor of Receptor-Interacting Serine/Threonine-
Protein Kinase 1 (RIPK1). RIPK1 is a critical mediator of cellular necroptosis, a form of
programmed necrosis, and also plays a significant role in inflammatory signaling pathways. As
a key regulator of cell death and inflammation, RIPK1 has emerged as a promising therapeutic
target for a range of conditions, including inflammatory diseases, neurodegenerative disorders,
and certain cancers. (Rac)-GSK547, as a tool compound, is invaluable for studying the cellular
functions of RIPK1 and for preclinical assessment of RIPK1 inhibition.

These application notes provide a summary of the effective concentrations of (Rac)-GSK547 in
various cell culture models, detailed protocols for key in vitro assays, and an overview of the
signaling pathways involved.

Data Presentation: Effective Concentrations of
(Rac)-GSK547

The effective concentration of (Rac)-GSK547 can vary significantly depending on the cell type,
the specific assay, and whether the target is of human or murine origin. (Rac)-GSK547 has
been shown to be substantially more potent against human RIPK1 than murine RIPK1.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15583186?utm_src=pdf-interest
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/product/b15583186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Effective
Cell Line Cell Type Species Assay Concentrati Reference
on (IC50)
Inhibition of
, _ TNFo/zVAD-
L929 Fibrosarcoma  Murine ] 32nM [1]
induced
necroptosis
Inhibition of
L929 Fibrosarcoma  Murine necrotic cell 1.3 uM
death
Inhibition of
U937 Monocyte Human necrotic cell 6.3 nM
death
Inhibition of
Bone
cell death )
Marrow- q Effective at
an
Derived Macrophage Murine 0.1 pM (100
MLKL/RIPK3
Macrophages . nM)
phosphorylati
(BMDMs)
on
Bone .
] Concentratio
Marrow- Upregulation
. _ n not
Derived Macrophage Murine of STAT1 -~ [1]
) ) specified, but
Macrophages signaling )
effective
(BMDMSs)

Signaling Pathway

(Rac)-GSK547 targets RIPK1, a key kinase in the necroptosis and inflammation signaling

cascades. The diagram below illustrates the central role of RIPK1 and the inhibitory action of

(Rac)-GSK547.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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